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Compound of Interest

Compound Name: 1-Hexyne

Cat. No.: B1330390

An In-depth Technical Guide to the Chemical Properties and Reactivity of 1-Hexyne

Introduction

1-Hexyne (n-butylacetylene) is a terminal alkyne, a class of unsaturated hydrocarbons
characterized by a carbon-carbon triple bond at the end of the carbon chain.[1][2] Its molecular
formula is C6H10.[2][3] This colorless liquid is a versatile reagent in organic synthesis, serving
as a building block for more complex molecules.[2][4] Its reactivity is dominated by the terminal
triple bond, making it a subject of interest in various fields, including the synthesis of
pharmaceutical compounds and materials science.[5][6] This guide provides a comprehensive
overview of the chemical properties and reactivity of 1-hexyne, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

1-Hexyne is a volatile and flammable liquid.[1][7] It is miscible with many organic solvents but
has limited solubility in water.[1][4] The physical and chemical properties of 1-hexyne are
summarized in the table below.
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Property Value

Molecular Formula C6H10

Molecular Weight 82.14 g/mol [7][8]

Boiling Point 71-72 °C[1][2]

Melting Point -132 °C[2][8]

Density 0.715 g/mL at 25 °C[1][2]
Refractive Index (n20/D) 1.399[1][8]

Vapor Pressure 133.0 mmHg[7]

Flash Point -20 °C (-4 °F)[2]

Water Solubility 0.36 g/L[2][5]

Reactivity of 1-Hexyne

The presence of a terminal triple bond makes 1-hexyne a highly reactive compound, readily
undergoing addition reactions.[4] The acidity of the terminal alkyne hydrogen also allows for

deprotonation and subsequent functionalization.[9]

Hydrogenation

The selective hydrogenation of 1-hexyne to 1-hexene is an important industrial process.[10]
Achieving high selectivity for the alkene without further reduction to the alkane (hexane) is a
key challenge.[10] Bimetallic catalysts, such as palladium-gold (Pd-Au) and palladium-tungsten
(Pd-W) on alumina, have been shown to improve selectivity and activity.[11][12] Studies on
dilute Pd-in-Au alloy catalysts indicate that the rate-limiting step for 1-hexyne hydrogenation is
the dissociation of H2.[11][13]

+ H2 + H2
(Selective Catalyst, e.g., Pd/Au) B 1-Hexene (e.g., Pd/C) B Hexane

1-Hexyne
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Hydrogenation pathway of 1-hexyne.

Halogenation

Like other alkynes, 1-hexyne reacts with halogens such as chlorine (Cl2) and bromine (Br2).
[14] The addition of one equivalent of a halogen typically results in the formation of a trans-
dihaloalkene.[14][15] The reaction proceeds through a cyclic halonium ion intermediate.[15]
With an excess of the halogen, a tetrahaloalkane is formed.[14] The reaction with bromine can
be used as a chemical test for unsaturation, as the reddish-brown color of the bromine solution
disappears.[16]

Step 1: Addition of 1 equivalent of X2

1-Hexyne

+ X2

trans-1,2-Dihalo-1-hexene

+ X2

Step 2: Addition| of a second equivalent of X2
\/

1,1,2,2-Tetrahalohexane

Click to download full resolution via product page

Experimental workflow for the hydration of 1-hexyne.

Applications in Drug Development and Organic
Synthesis

1-Hexyne is a valuable building block in organic synthesis due to its ability to participate in a
variety of chemical transformations. [5][6]It is used in the preparation of complex molecular
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scaffolds that are of interest in medicinal chemistry. [17][18]For instance, 1-hexyne is utilized in
the synthesis of tricyclic isoindolinone scaffolds through hydrozirconation and ring-closing
metathesis. [8][17][18]lt also reacts with the thianthrene cation radical tetrafluoroborate to form
trans-1,2-bis(5-thianthreniumyl)alkene tetrafluoroborate. [1][19]The reactivity of its terminal
triple bond allows for its incorporation into more complex molecules, which is a key aspect in
the development of new therapeutic agents. [6]

Conclusion

1-Hexyne is a fundamental terminal alkyne with well-defined chemical and physical properties.
Its reactivity, centered around the carbon-carbon triple bond, allows for a diverse range of
chemical transformations, including hydrogenation, halogenation, hydrohalogenation, and
hydration. These reactions make 1-hexyne a crucial starting material and intermediate in
organic synthesis, with applications in the development of complex molecules relevant to the
pharmaceutical industry. A thorough understanding of its properties and reactivity is essential
for researchers and scientists working in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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